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An In-depth Technical Guide to S-Tag Peptide Technology

Introduction
S-Tag technology is a versatile and widely used system for the expression, purification, and

detection of recombinant proteins.[1][2][3] The system is based on the high-affinity interaction

between the S-Tag, a 15-amino-acid peptide, and the S-protein, a 104-amino-acid fragment

derived from bovine pancreatic ribonuclease A (RNase A).[4] This interaction is a key

component of the RNase S system, where the full-length RNase A is cleaved by subtilisin into

the S-peptide (residues 1-20) and the S-protein (residues 21-124).[1] Although individually

inactive, the two fragments associate non-covalently to form the fully active RNase S enzyme.

[2] The S-Tag itself is a truncated version of the S-peptide, encompassing the 15 residues

essential for high-affinity binding to the S-protein.[1][5]

Its small size, high solubility, and the specificity of its interaction make the S-Tag a powerful tool

in protein science, offering advantages in purification, sensitive detection, and quantitative

analysis.[3][6][7] This guide provides a comprehensive technical overview of the S-Tag system,

including its core principles, quantitative data, experimental protocols, and key applications for

researchers and drug development professionals.

Core Principle: The S-Tag/S-Protein Interaction
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The foundation of the S-Tag system is the strong, specific, non-covalent interaction between

the S-Tag peptide and the S-protein.[3] This interaction reconstitutes the structure of RNase S,

which can be exploited for both affinity purification and enzymatic quantification.[3]

High Affinity: The binding between S-Tag and S-protein is characterized by a high affinity,

with a dissociation constant (Kd) in the nanomolar range, which is crucial for effective protein

capture during purification and detection.

Specificity: The interaction is highly specific, minimizing the non-specific binding of other

cellular proteins during purification and reducing background noise in detection assays.[1][3]

Versatility: The S-Tag can be genetically fused to the N-terminus, C-terminus, or even an

internal region of a target protein, often without compromising the protein's folding or

function.[1][3] The peptide is hydrophilic and typically remains accessible on the fusion

protein's surface.[1][5]
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Diagram 1. The core principle of S-Tag technology, illustrating the specific binding between the
S-Tag fusion peptide and the immobilized S-protein.

Quantitative Data Summary
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The performance and characteristics of the S-Tag system can be summarized by several key

quantitative parameters.

Table 1: S-Tag System Components and Properties

Component
Sequence/Descripti
on

Size Key Properties

S-Tag Peptide
KETAAAKFERQHM
DS[5][6][8]

15 amino acids

Small, hydrophilic,
unlikely to interfere
with protein
function.[3][9]

S-Protein
Residues 21-124 of

RNase A[1][2]
~11.5 kDa (104 aa)

The binding partner

for the S-Tag, used for

purification and

detection.

| RNase S | Reconstituted S-Tag/S-Protein complex | ~13.7 kDa | Possesses ribonucleolytic

activity, enabling enzymatic assays.[2][3] |

Table 2: Performance Characteristics of S-Tag Technology

Parameter Value Application Notes

Binding Affinity (Kd) ~10⁻⁹ M
Purification,
Detection

High affinity
ensures strong and
stable interaction.

Detection Limit

(Western)
As low as 250 pg[3] Western Blot

Allows for the

detection of low-

abundance proteins.

Detection Limit

(Assay)

As low as 20 fmol[1]

[3]
Enzymatic Assay

Highly sensitive

quantitative

measurement of

protein expression.
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| Binding Capacity | ≥500 µg S-Tag β-gal / mL resin[1] | Affinity Purification | Varies depending

on the specific fusion protein's size and structure. |

Key Applications and Experimental Protocols
S-Tag technology is applied across a range of molecular biology workflows.

Affinity Purification of Recombinant Proteins
Affinity chromatography using immobilized S-protein is a primary application of the S-Tag

system.[2] S-protein is covalently coupled to a solid support, typically agarose beads, to

capture S-Tag fusion proteins from crude cell lysates.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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